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Compound of Interest

Compound Name:
Ethyl 6-aminohexanoate

hydrochloride

Cat. No.: B1267968 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and regulatory

compliance. This guide provides essential information and step-by-step procedures for the safe

disposal of Ethyl 6-aminohexanoate hydrochloride (CAS No: 3633-17-8).

Chemical and Hazard Data
A clear understanding of the substance's properties and associated hazards is the first step in

safe handling and disposal.

Property Value

Molecular Formula C8H18ClNO2

Molecular Weight 195.69 g/mol [1][2]

GHS Hazard Statements H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Signal Word Warning
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The recommended procedure for the disposal of Ethyl 6-aminohexanoate hydrochloride is to

utilize a licensed professional waste disposal service.[3] This ensures that the material is

handled and disposed of in accordance with all applicable national and local regulations.[4] Do

not attempt to dispose of this chemical down the drain or with general laboratory waste.

Step-by-Step Disposal Procedure:

Consult Safety Data Sheet (SDS): Before handling the chemical, always review the most

current SDS.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with

side shields, chemical-resistant gloves, and a lab coat. If there is a risk of dust formation, use

respiratory protection.

Containerization:

Leave the chemical in its original container whenever possible.[4]

If transferring is necessary, use a clearly labeled, suitable, and closed container.

Ensure the container is not leaking and is clean on the outside.

Segregation: Do not mix Ethyl 6-aminohexanoate hydrochloride with other waste

chemicals.[4]

Storage Pending Disposal:

Store the sealed waste container in a designated, well-ventilated area away from

incompatible materials.

Follow the storage temperature guidelines, which are typically 2-8°C in an inert

atmosphere.[3]

Engage a Licensed Disposal Service:

Contact a certified chemical waste disposal company to arrange for pickup and proper

disposal.
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Provide the disposal company with a complete and accurate description of the waste,

including its chemical name and any known hazards.

Documentation: Maintain records of the disposal, including the date, quantity of waste, and

the name of the disposal company, in accordance with your institution's policies and local

regulations.

Disposal Decision Workflow
The following diagram outlines the logical steps for the proper disposal of Ethyl 6-
aminohexanoate hydrochloride.
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Start: Have Ethyl 6-aminohexanoate
hydrochloride for Disposal

Consult Safety Data Sheet (SDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Containerization
(Original or Labeled, Sealed Container)

Segregate from Other Waste

Store Safely in Designated Area

Contact Licensed Professional
Waste Disposal Service

Provide Accurate Waste Information

Schedule Waste Pickup

Document Disposal Records

Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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